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Compound of Interest

5H-Cyclopenta[c]pyridin-7(6H)-
Compound Name:
one

. Get Quote

Cat. No.: B1590900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 5H-
Cyclopenta[c]pyridin-7(6H)-one, a heterocyclic organic compound. While this specific isomer
has limited documentation in publicly accessible scientific literature, this guide compiles its
known synonyms, chemical identifiers, and physicochemical properties.

Chemical Identity and Synonyms

5H-Cyclopenta[c]pyridin-7(6H)-one is a bicyclic compound featuring a pyridine ring fused to a
cyclopentanone ring. Its unambiguous identification is crucial for researchers.

Table 1: Chemical Identifiers and Synonyms

Identifier Type

Value

CAS Number

51907-18-7[1][2]

Molecular Formula

CsHsNO[1]

Molecular Weight

133.15 g/mol [1]

Synonyms

5,6-Dihydro-7H-cyclopenta[c]pyridin-7-
one[1]5H,6H,7H-cyclopenta[c]pyridin-7-one
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Physicochemical Properties

The following table summarizes the basic physicochemical data that has been reported for 5H-
Cyclopenta[c]pyridin-7(6H)-one.

Table 2: Physicochemical Properties

Property Value Source
Appearance Solid [3]
Melting Point 84-86°C [3]
Boiling Point 244°C at 760 mmHg [3]
Topological Polar Surface Area

(TPSA) 37.28 A2 [4]
Number of H-bond Acceptors 2 [4]
Number of H-bond Donors 0 [4]
Number of Rotatable Bonds 0 [4]

Experimental Protocols and Biological Activity

A comprehensive search of scientific databases and chemical literature did not yield detailed
experimental protocols for the synthesis or specific application of 5SH-Cyclopenta[c]pyridin-
7(6H)-one. The chemical, physical, and toxicological properties of this compound have not
been completely investigated[3].

While research on related cyclopenta[c]pyridine derivatives exists, it is important to note that
these findings do not directly apply to the 5H-Cyclopenta[c]pyridin-7(6H)-one isomer. For
context, studies on other 5-aryl-cyclopenta[c]pyridine derivatives have shown potential
biological activities, including:

 Antiviral Activity: Some derivatives have exhibited activity against the Tobacco Mosaic Virus
(TMV)[5][6].
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« Insecticidal and Fungicidal Activity: Certain analogues have demonstrated larvicidal efficacy
against Plutella xylostella and broad-spectrum fungicidal activities[5][6].

These findings on related compounds may suggest potential areas of investigation for 5H-
Cyclopenta[c]pyridin-7(6H)-one, but dedicated research is required to determine its specific
biological profile.

Signaling Pathways and Workflows

There is currently no information available in the public domain regarding the involvement of
5H-Cyclopenta[c]pyridin-7(6H)-one in any biological signaling pathways or established
experimental workflows. Consequently, no diagrams can be generated at this time.

Conclusion

5H-Cyclopenta[c]pyridin-7(6H)-one (CAS No. 51907-18-7) is a defined chemical entity with
known basic physicochemical properties. However, there is a significant lack of in-depth
technical data, including detailed experimental protocols and biological activity studies, for this
specific isomer. Researchers interested in this compound will find a landscape ripe for novel
investigation, from developing and optimizing synthetic routes to exploring its potential
pharmacological and biological activities. The bioactivity of related cyclopenta[c]pyridine
structures suggests that this compound could be a candidate for screening in various biological
assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 5H-Cyclopenta[c]pyridin-
7(6H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590900#synonyms-for-5h-cyclopenta-c-pyridin-7-
6h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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